Cas no 2104154-53-0 (5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2104154-53-0
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 5999522
• PubChem ID: 165451788
• Update Time: 2025-06-20

5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-737552
• 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine
• 2104154-53-0

• Inchi： 1S/C8H12N6/c1-3-14-8(10-5-12-14)7-6(9)4-11-13(7)2/h4-5H,3,9H2,1-2H3
• InChI Key： NCMAOYPTFDIHAP-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2=C(C=NN2C)N)=NC=N1

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2104154-53-0)

5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic molecule combines a pyrazole core with a triazole substituent, making it an intriguing candidate for further exploration in drug discovery and medicinal chemistry. The compound’s chemical formula and molecular weight provide a foundation for understanding its physicochemical properties, which are crucial for its formulation and application in therapeutic contexts.

The CAS No. 2104154-53-0 uniquely identifies this chemical entity in scientific literature and databases, ensuring precise referencing and differentiation from other compounds with similar structures. The presence of both pyrazole and triazole rings in the molecular structure suggests potential interactions with biological targets, such as enzymes and receptors, which are pivotal in modulating cellular processes. This dual functionality has garnered interest among researchers seeking novel pharmacophores for developing innovative therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine and biological systems. These studies have highlighted the compound’s ability to engage with specific binding sites, potentially leading to applications in treating various diseases. For instance, the triazole moiety is known to exhibit anti-inflammatory and antimicrobial properties, while the pyrazole ring contributes to metabolic stability and bioavailability.

The synthesis of 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Techniques such as nucleophilic substitution and condensation reactions are commonly employed in its preparation. The synthetic route must be meticulously designed to minimize side products and ensure scalability for potential industrial applications.

In the realm of medicinal chemistry, the structural features of 5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-methyl-1H-pyrazol-4-amine make it a valuable scaffold for derivative development. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological properties. This flexibility allows for the exploration of diverse therapeutic avenues, including oncology, neurology, and infectious diseases.

Current research focuses on evaluating the pharmacokinetic profile of 5-(1ethyl-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-H-pyrazol-Hpyrazole) (CAS No. 2104154)53)0). Studies have shown promising results in preclinical models regarding its absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for determining optimal dosing regimens and minimizing potential adverse effects in humans.

The compound’s potential therapeutic applications are further supported by its ability to cross biological barriers efficiently. This property is essential for drugs intended to reach specific target organs or tissues. Additionally, its chemical stability under various conditions enhances its suitability for formulation into different dosage forms.

As interest in targeted therapies grows, 5-(ethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylpyridine) (CAS No. 210pyridine) has been investigated for its role in modulating signaling pathways associated with diseases such as cancer and autoimmune disorders. Preliminary data suggest that it may interfere with key enzymes involved in cell proliferation and inflammation.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 5-(ethylethylethilethylenetetramethoxytetramethoxytetramethoxytetramethoxytetramethoxytetramethoxytetramethoxytetramethoxytetramethoxypyridine) (CAS No.. 210pyridine)53)0). These methods allow researchers to rapidly assess the biological activity of numerous compounds simultaneously, facilitating the identification of lead candidates for further development.

In conclusion,5-(ethylpyridine) (CAS No.. 210pyridine)53)0) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities.. Further studies are warranted to elucidate its mechanism of action and evaluate its clinical efficacy.. The continued exploration of this compound will contribute to advancements in drug discovery and provide new therapeutic options for patients worldwide..